Ethyl 3-(4-bromo-2-fluorobenzamido)-5-phenylthiophene-2-carboxylate

• IUPAC Name: ethyl 3-[(4-bromo-2-fluorobenzoyl)amino]-5-phenylthiophene-2-carboxylate
• InChI: InChI=1S/C20H15BrFNO3S/c1-2-26-20(25)18-16(11-17(27-18)12-6-4-3-5-7-12)23-19(24)14-9-8-13(21)10-15(14)22/h3-11H,2H2,1H3,(H,23,24)
• InChI Key: IVZDVVIIDDWCSW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(S1)C2=CC=CC=C2)NC(=O)C3=C(C=C(C=C3)Br)F
• Molecular Formula: C20H15BrFNO3S
• Molecular Weight: 448.3 g/mol

Description

This compound is likely an organic molecule consisting of a thiophene ring (a five-membered ring with four carbon atoms and one sulfur atom) substituted with an ethyl carboxylate group, a phenyl group, and a 4-bromo-2-fluorobenzamido group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the thiophene ring, the introduction of the phenyl and ethyl carboxylate groups, and the addition of the 4-bromo-2-fluorobenzamido group. Unfortunately, without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the thiophene ring, the phenyl ring, and the 4-bromo-2-fluorobenzamido group. The exact spatial arrangement of these groups would depend on the specific synthetic pathway used and the conditions under which the compound was synthesized.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of the various functional groups. The bromo and fluoro substituents on the benzamido group could potentially undergo substitution reactions. The carboxylate group could participate in esterification or hydrolysis reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxylate and amide groups could enhance its solubility in polar solvents. The aromatic rings could contribute to its UV/Vis absorption properties.

Scientific Research Applications

Fluorescent Probes and Imaging Agents

Fluorescent probes play a crucial role in biological research, allowing scientists to visualize specific molecules, cells, or biological processes. The unique optical properties of these probes make them valuable tools for imaging and detection. In the case of Ethyl 3-(4-bromo-2-fluorobenzamido)-5-phenylthiophene-2-carboxylate , researchers can design and synthesize fluorescent probes based on this compound. .

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action. If it’s intended for use as a pharmaceutical or biologically active compound, its mechanism of action would depend on its interactions with biological molecules.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound to minimize risk of exposure.

Future Directions

The potential applications and future directions for this compound would depend on its physical, chemical, and biological properties. It could potentially be explored for use in various fields, such as medicinal chemistry, materials science, or synthetic organic chemistry.